Cas no 312527-26-7 (N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2-nitrobenzamide)

• Product Name: N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2-nitrobenzamide
• CAS No: 312527-26-7
• MF: C₂₀H₁₃N₃O₄S
• MW: 391.399923086166
• CID: 5839874
• PubChem ID: 4097310
• Update Time: 2025-06-13

N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-2-nitrobenzamide
• Benzamide, N-[3-(2-benzothiazolyl)-4-hydroxyphenyl]-2-nitro-
• Oprea1_499999
• AKOS001596729
• EU-0004263
• SR-01000426568
• SR-01000426568-1
• F0015-0006
• 312527-26-7
• N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2-nitrobenzamide

• Inchi： 1S/C20H13N3O4S/c24-17-10-9-12(21-19(25)13-5-1-3-7-16(13)23(26)27)11-14(17)20-22-15-6-2-4-8-18(15)28-20/h1-11,24H,(H,21,25)
• InChI Key： GQBDWKBQWPACSU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(O)C(C2=NC3=CC=CC=C3S2)=C1)(=O)C1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 391.06267708g/mol
• Monoisotopic Mass: 391.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.501±0.06 g/cm3(Predicted)
• pka: 8.03±0.50(Predicted)

Additional information on N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2-nitrobenzamide

Introduction to N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2-nitrobenzamide (CAS No. 312527-26-7)

N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2-nitrobenzamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 312527-26-7, represents a promising candidate for further exploration in drug development and medicinal chemistry. Its unique structural features, encompassing a benzothiazole moiety and a nitro-substituted benzamide group, make it a subject of interest for scientists investigating novel therapeutic agents.

The benzothiazole ring is a well-known pharmacophore in medicinal chemistry, often found in biologically active molecules due to its ability to interact with various biological targets. In particular, the presence of the hydroxyl group at the 4-position of the phenyl ring and the nitro group on the benzamide moiety introduces additional functional diversity, which can be exploited to modulate biological activity. This structural complexity suggests potential applications in the development of drugs targeting inflammatory diseases, cancer, and other metabolic disorders.

Recent studies have highlighted the importance of nitroaromatic compounds in medicinal chemistry. The nitro group can serve as a pharmacophoric element that enhances binding affinity to biological targets and can be bioactivated through reduction to an amine, leading to increased efficacy. The compound N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2-nitrobenzamide exemplifies this trend, as it combines the favorable properties of both benzothiazole and nitroaromatic structures.

In addition to its structural attributes, N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2-nitrobenzamide has been studied for its potential pharmacological effects. Preliminary in vitro studies have indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, its ability to interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX) has been explored in the context of anti-inflammatory therapy. Furthermore, the benzothiazole moiety is known to possess antimicrobial properties, which could make this compound a valuable asset in developing novel antimicrobial agents.

The synthesis of N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2-nitrobenzamide involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. Key steps include the formation of the benzothiazole ring through cyclization reactions and subsequent functionalization at specific positions to introduce the hydroxyl and nitro groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity of the final product.

The chemical properties of N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2-nitrobenzamide, including its solubility, stability, and metabolic profile, are critical factors that determine its suitability for further development into a drug candidate. Experimental data on these properties are essential for understanding how the compound behaves in biological systems and for optimizing its formulation for therapeutic use. Current research is focused on elucidating these properties through spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), as well as through computational modeling techniques.

The potential applications of N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2-nitrobenzamide extend beyond traditional pharmaceutical uses. Its structural features make it a versatile scaffold for designing derivatives with enhanced biological activity or improved pharmacokinetic profiles. Researchers are exploring modifications to the benzothiazole or nitrobenzamide moieties to fine-tune their interactions with biological targets. Such modifications could lead to compounds with improved efficacy or reduced side effects compared to existing therapies.

In conclusion, N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2-nitrobenzamide(CAS No. 312527-26-7) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements suggests multiple avenues for therapeutic intervention. As research continues to uncover new applications and refine synthetic methodologies, this compound may emerge as a valuable tool in the development of next-generation drugs.